3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline

• IUPAC Name: [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-[3-(dimethylamino)phenyl]methanone
• InChI: InChI=1S/C17H19BrN4O2/c1-21(2)14-5-3-4-12(8-14)16(23)22-7-6-15(11-22)24-17-19-9-13(18)10-20-17/h3-5,8-10,15H,6-7,11H2,1-2H3
• InChI Key: WEPUIDSNBYMPOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCC(C2)OC3=NC=C(C=N3)Br
• Molecular Formula: C17H19BrN4O2
• Molecular Weight: 391.3 g/mol
• CAS No.: 2097930-33-9

Description

3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline is a useful research compound. Its molecular formula is C17H19BrN4O2 and its molecular weight is 391.269. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

The compound 3-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-N,N-dimethylaniline is involved in the synthesis of heterocyclic compounds. For example, 3-amino-5-bromo-4, 6-dimethylthieno [2, 3-b] pyridine-2-carbonitrile, a related compound, has been used in the synthesis of various thienopyrimidines, which are of significant interest in medicinal chemistry due to their potential therapeutic applications (Madkour et al., 2009).

Antitumor Activity

Compounds similar to this compound have been studied for their antitumor activity. For instance, 2-Amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidines with a thienoyl side chain demonstrated potent inhibition of tumor cells, suggesting the potential utility of related compounds in cancer research (Wang et al., 2010).

Synthesis of Pyrimidine Derivatives

Research has shown that compounds with structures similar to this compound can be used to synthesize various pyrimidine derivatives. These derivatives have diverse applications, including the development of new pharmaceuticals and materials (Rahimizadeh et al., 2007).

Enaminonitrile in Heterocyclic Synthesis

The related enaminonitrile moiety has been utilized in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, indicating the potential of this compound in similar synthetic pathways (Fadda et al., 2012).

Antimicrobial Activity

Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial activities, suggesting potential applications in the development of new antibacterial agents (Bogdanowicz et al., 2013).